![molecular formula C16H23ClN2 B7569702 1-[(3-Chlorophenyl)methyl]-4-pyrrolidin-2-ylpiperidine](/img/structure/B7569702.png)
1-[(3-Chlorophenyl)methyl]-4-pyrrolidin-2-ylpiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(3-Chlorophenyl)methyl]-4-pyrrolidin-2-ylpiperidine, also known as CPP, is a chemical compound that belongs to the class of piperidine derivatives. CPP has been extensively studied due to its potential use as a research tool in neuroscience.
Scientific Research Applications
1-[(3-Chlorophenyl)methyl]-4-pyrrolidin-2-ylpiperidine has been widely used as a research tool in neuroscience due to its ability to selectively block the N-methyl-D-aspartate (NMDA) receptor. The NMDA receptor is a type of ionotropic glutamate receptor that is involved in learning, memory, and synaptic plasticity. By blocking the NMDA receptor, this compound can be used to study the role of this receptor in various physiological and pathological processes.
Mechanism of Action
1-[(3-Chlorophenyl)methyl]-4-pyrrolidin-2-ylpiperidine acts as a non-competitive antagonist of the NMDA receptor. It binds to the receptor at a site that is distinct from the glutamate binding site, thereby preventing the channel from opening in response to glutamate binding. This results in a decrease in the influx of calcium ions into the neuron, which is necessary for long-term potentiation (LTP) and synaptic plasticity.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been found to impair learning and memory, increase anxiety-like behavior, and induce seizures. These effects are thought to be due to the blockade of the NMDA receptor, which is involved in these processes.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(3-Chlorophenyl)methyl]-4-pyrrolidin-2-ylpiperidine in lab experiments is its selectivity for the NMDA receptor. This allows researchers to study the specific role of this receptor in various processes without affecting other receptors. However, one limitation of this compound is its relatively short duration of action, which may limit its usefulness in some experiments.
Future Directions
There are a number of future directions for research on 1-[(3-Chlorophenyl)methyl]-4-pyrrolidin-2-ylpiperidine. One area of interest is the role of the NMDA receptor in various neurological and psychiatric disorders, such as Alzheimer's disease, schizophrenia, and depression. Another area of interest is the development of more selective and longer-lasting NMDA receptor antagonists that can be used as potential therapeutics for these disorders. Finally, there is also interest in exploring the potential use of this compound as a research tool in other areas of neuroscience, such as pain and addiction.
Synthesis Methods
The synthesis of 1-[(3-Chlorophenyl)methyl]-4-pyrrolidin-2-ylpiperidine involves the reaction of 1-(3-chlorophenyl) piperidine-4-carboxaldehyde with pyrrolidine in the presence of a reducing agent. The resulting product is then purified using column chromatography. The yield of this compound is typically around 70-80%.
Properties
IUPAC Name |
1-[(3-chlorophenyl)methyl]-4-pyrrolidin-2-ylpiperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23ClN2/c17-15-4-1-3-13(11-15)12-19-9-6-14(7-10-19)16-5-2-8-18-16/h1,3-4,11,14,16,18H,2,5-10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSFOSUGCBDXZCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C2CCN(CC2)CC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.